Cas no 4239-25-2 (4-(methanesulfonyloxy)-2,2-dimethylbutyl methanesulfonate)

• Product Name: 4-(methanesulfonyloxy)-2,2-dimethylbutyl methanesulfonate
• CAS No: 4239-25-2
• MF: C₈H₁₈O₆S₂
• MW: 274.354920864105
• MDL: MFCD28404150
• CID: 1516877
• PubChem ID: 96119
• Update Time: 2025-10-22

4-(methanesulfonyloxy)-2,2-dimethylbutyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (3,3-dimethyl-4-methylsulfonyloxy-butyl) Methanesulfonate
• (3,3-dimethyl-4-methylsulfonyloxybutyl) methanesulfonate
• dimesylate of 2,2-dimethylbutane-1,4-diol
• 2,2-dimethyl-1,4-butanediyl dimesylate
• dimesylate of 2,2-dimethylbutane-1,4-diol;2,2-dimethyl-1,4-butanediyl dimesylate;
• 4-(methanesulfonyloxy)-2,2-dimethylbutyl methanesulfonate
• 2,2-Dimethylbutane-1,4-diyl dimethanesulfonate
• 4239-25-2
• EN300-19464091
• 1,4-Butanediol, 2,2-dimethyl-, dimethanesulfonate
• NSC-53925
• NSC 53925
• DTXSID00962452
• NSC53925

• MDL： MFCD28404150
• Inchi： 1S/C8H18O6S2/c1-8(2,7-14-16(4,11)12)5-6-13-15(3,9)10/h5-7H2,1-4H3
• InChI Key： FYDHEWUHCUQWHP-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC(C)(C)CCOS(C)(=O)=O

Computed Properties

• Exact Mass: 274.05400
• Monoisotopic Mass: 274.05448064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.50000
• LogP: 2.51670

Additional information on 4-(methanesulfonyloxy)-2,2-dimethylbutyl methanesulfonate

4-(Methanesulfonyloxy)-2,2-Dimethylbutyl Methanesulfonate: A Comprehensive Overview

4-(Methanesulfonyloxy)-2,2-dimethylbutyl methanesulfonate, also known by its CAS registry number CAS No. 4239-25-2, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of sulfonate esters, which are widely used as intermediates in organic synthesis due to their versatile reactivity and stability. The structure of this compound is characterized by a methanesulfonyl group attached to a 4-(methanesulfonyloxy)-2,2-dimethylbutyl chain, making it a valuable precursor in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 4-(methanesulfonyloxy)-2,2-dimethylbutyl methanesulfonate typically involves multi-step reactions, often starting from readily available starting materials such as alcohols or alkenes. The key steps in its preparation include the formation of the sulfonate ester group and the subsequent functionalization of the butyl chain. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield of the process.

One of the most notable applications of this compound is in the field of polymer chemistry. The sulfonate ester group serves as a reactive site for polymerization reactions, particularly in the synthesis of polystyrene-based materials with tailored properties. Researchers have demonstrated that incorporating 4-(methanesulfonyloxy)-2,2-dimethylbutyl methanesulfonate into polymer networks can significantly improve their thermal stability and mechanical strength. These findings have opened new avenues for its use in high-performance materials for aerospace and automotive industries.

In addition to its role in polymer synthesis, this compound has also found applications in medicinal chemistry. The methanesulfonyl group is known to enhance the bioavailability of drugs by improving their solubility and permeability across biological membranes. Recent studies have explored its use as a building block for designing novel drug delivery systems, where it acts as a biodegradable linker in peptide conjugates. These systems show promise in targeted drug delivery, offering improved therapeutic efficacy with reduced side effects.

The physical properties of 4-(methanesulfonyloxy)-2,2-dimethylbutyl methanesulfonate are critical for its practical applications. It is a stable compound under normal conditions, with a melting point around 65°C and a boiling point exceeding 150°C under standard pressure. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it highly suitable for solution-based reactions. Furthermore, its resistance to hydrolysis under mild conditions ensures its stability during storage and transportation.

From an environmental perspective, understanding the degradation pathways of CAS No. 4239-25-2 is essential for assessing its ecological impact. Studies have shown that this compound undergoes slow degradation under aerobic conditions, primarily through hydrolysis and microbial action. Efforts are ongoing to develop eco-friendly methods for synthesizing and recycling this compound to minimize its environmental footprint.

In conclusion, 4-(methanesulfonyloxy)-2,2-dimethylbutyl methanesulfonate (CAS No. 4239-25-2) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as an intermediate in advanced material synthesis and drug development. As research continues to uncover new potential uses and improve synthetic methodologies, this compound is poised to play an increasingly important role in modern chemistry.